Cas no 1326856-90-9 (N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326856-90-9
• MF: C₁₈H₁₅F₃N₄O
• MW: 360.333113908768
• CID: 5322302
• Update Time: 2025-10-15

N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorobenzyl)-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H15F3N4O/c1-10-14(20)4-3-5-16(10)25-11(2)17(23-24-25)18(26)22-9-12-6-7-13(19)8-15(12)21/h3-8H,9H2,1-2H3,(H,22,26)
• InChI Key： YJTVZNFNDJWAGN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2C)C(C)=C(C(NCC2=CC=C(F)C=C2F)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Research Brief on N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1326856-90-9)

N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1326856-90-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-carboxamide scaffold and multiple fluorine substitutions, has demonstrated promising biological activities, particularly in the context of targeted therapies. Recent studies have explored its potential as a modulator of specific enzymatic pathways, with implications for the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis and initial characterization of this compound were reported in a series of patents and peer-reviewed publications, highlighting its optimized pharmacokinetic properties and selectivity profiles. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and mechanism of action. Notably, the compound's ability to interact with key protein targets, such as kinases and G-protein-coupled receptors (GPCRs), has been a focal point of investigation. These interactions are believed to underlie its therapeutic potential, making it a candidate for further preclinical and clinical development.

Recent in vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in cellular models of cancer, N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide exhibited potent inhibitory effects on tumor cell proliferation and survival. These effects were attributed to its ability to disrupt critical signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. Additionally, the compound's favorable safety profile, as evidenced by low cytotoxicity in normal cells, underscores its potential as a selective therapeutic agent.

Beyond oncology, emerging research has explored the compound's applications in other therapeutic areas. For example, its anti-inflammatory properties have been investigated in models of autoimmune diseases, where it demonstrated the capacity to suppress pro-inflammatory cytokine production. This dual functionality—targeting both proliferative and inflammatory pathways—positions the compound as a versatile tool for drug discovery and a potential lead for multifactorial diseases. However, further studies are needed to fully characterize its off-target effects and long-term safety.

In conclusion, N-[(2,4-difluorophenyl)methyl]-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a promising avenue for therapeutic innovation. Its unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. Future directions may include optimizing its formulation for enhanced bioavailability, conducting comprehensive toxicology studies, and advancing it into clinical trials. As the scientific community continues to unravel its full potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.